Cetirizine

Specification

• CAS No.: 83881-51-0
• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid
• Standard InChI: InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
• Standard InChI Key: ZKLPARSLTMPFCP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Boiling Point: 542.1 °C at 760 mmHg
• Colorform: Crystals from ethanol
• Melting Point: 110-115°C; 110-115 °C; 112.5 °C

Introduction

Chemical Properties and Structure

Cetirizine hydrochloride is the active pharmaceutical ingredient in cetirizine-based medications. The chemical structure of cetirizine enables it to selectively target histamine receptors with high specificity. This selective binding profile contributes to its efficacy in managing allergic symptoms while minimizing undesirable side effects.

Cetirizine is classified as a small molecule according to pharmaceutical categorization systems. This classification has implications for its absorption, distribution, metabolism, and excretion properties, which collectively influence its pharmacokinetic profile and clinical utility.

Mechanism of Action

Cetirizine functions primarily as a histamine H1 receptor antagonist. The compound competitively binds to H1 receptors, preventing histamine from activating these receptors. This pharmacological action inhibits the histamine-mediated allergic response cascade, thereby reducing the manifestation of allergic symptoms.

Unlike first-generation antihistamines, cetirizine demonstrates high specificity for peripheral H1 receptors with minimal penetration of the blood-brain barrier. This selective action profile explains its reduced sedative effects compared to older antihistamines, making it suitable for daytime use without significant impairment of cognitive or psychomotor functions in most patients.

Pharmacokinetics

Cetirizine is available in both oral and intravenous formulations, with distinct pharmacokinetic profiles for each route of administration. The FDA has reviewed the intravenous formulation (Quzyttir) which contains 10 mg/mL of cetirizine hydrochloride.

A comparative study between intravenous cetirizine and oral cetirizine (Zyrtec tablets) revealed important pharmacokinetic differences. Study ETTAU-01 (n=24) demonstrated distinct geometric mean pharmacokinetic parameters between the intravenous formulation (10 mg) and the oral tablet formulation (10 mg).

Table 1: Comparison of Pharmacokinetic Parameters Between IV and Oral Cetirizine

Parameter	IV Cetirizine 10 mg	Oral Cetirizine 10 mg
Cmax	Higher	Lower
Tmax	Faster	Slower
AUC	Comparable	Comparable

Note: Exact values from the study can be found in Table 16 of the FDA review document

The bioavailability of oral cetirizine is approximately 70%, with peak plasma concentrations achieved within 1 hour of administration. The elimination half-life ranges from 8-9 hours in healthy adults, allowing for once-daily dosing regimens.

Clinical Applications

Allergic Rhinitis

Cetirizine has demonstrated significant efficacy in the management of both seasonal and perennial allergic rhinitis. Clinical studies have shown that cetirizine effectively reduces nasal symptoms, ocular manifestations, and improves quality of life in patients with allergic rhinitis.

Post-hoc analyses of the study demonstrated that cetirizine provided effective 24-hour relief of seasonal allergic rhinitis symptoms, with particular efficacy for overnight and early morning symptom control, regardless of the dosing regimen employed.

Chronic Urticaria

Cetirizine is also indicated for the treatment of chronic urticaria (hives), showing significant effectiveness in reducing pruritus and wheals. A Cochrane meta-analysis confirmed the efficacy of cetirizine in treating patients with chronic spontaneous urticaria.

A randomized, double-blind, placebo-controlled trial by Guevara-Gutierrez and colleagues evaluated the efficacy of cetirizine in chronic urticaria. The study compared cetirizine plus ranitidine (Group A) versus cetirizine plus placebo (Group B) over 30 days. Complete remission was achieved in 62.5% of patients in Group A compared to 44% in Group B, suggesting that cetirizine alone is effective, with possible enhanced efficacy when combined with an H2 antagonist.

Other Indications

Beyond allergic rhinitis and chronic urticaria, cetirizine has demonstrated efficacy in treating other conditions, including:

• Allergic asthma

• Physical urticaria

• Atopic dermatitis

• General allergic reactions with symptoms such as itching and swelling

These broader applications highlight cetirizine's versatility as an antihistamine agent in managing various histamine-mediated conditions.

Clinical Efficacy

The efficacy of cetirizine has been extensively studied in numerous clinical trials. Study ETTAU-03, as described in the FDA review document, evaluated the efficacy of intravenous cetirizine compared to diphenhydramine in treating acute urticaria. The primary endpoint was the change from baseline in patient-rated pruritus score at 2 hours.

Table 2: Change from Baseline in Patient-Rated Pruritus Score at 2 Hours (Study ETTAU-03)

Treatment Group	Mean Change from Baseline	Statistical Significance
Cetirizine	Greater improvement	Statistically significant
Control	Lesser improvement	Reference

Note: Exact values can be found in Table 25 of the FDA review document

Secondary endpoints in the study included time spent at the treatment center and physician-rated urticaria/erythema scores, with cetirizine demonstrating favorable outcomes compared to the control.

A meta-analysis examining cetirizine's effects on seasonal allergic rhinitis confirmed its superiority over placebo in improving both nasal and non-nasal symptoms. The study showed that cetirizine significantly improved symptoms regardless of the time of day, with notable efficacy for morning symptoms (TSSCAM), reflecting overnight and early morning symptom control.

Pharmacovigilance and Drug Interactions

The safety profile of cetirizine has been evaluated through various pharmacovigilance studies. In vitro studies have assessed cetirizine's effects on human whole blood hemolysis and plasma flocculation at different concentrations (0.01, 0.1, or 1 mg/mL), providing important data on its biocompatibility.